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For researchers, scientists, and professionals in drug development, the procurement of high-
quality reagents is a critical first step in the research and development pipeline. This technical
guide provides an in-depth overview of the commercial availability of (4-tert-
butylphenyl)methanesulfonyl chloride (CAS No. 519056-61-2), a valuable building block in
organic synthesis. The guide details its chemical and physical properties, provides safety
information, and outlines a general experimental workflow for its use.

Commercial Availability

A number of chemical suppliers offer (4-tert-butylphenyl)methanesulfonyl chloride, catering
to a range of research and development needs from laboratory scale to potential pilot-plant
guantities. The following table summarizes key information from several commercial suppliers.
Please note that availability and specifications are subject to change and should be confirmed
directly with the supplier.
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Molecular o
. Product CAS Molecular . Additional
Supplier Weight ( .
Name Number Formula Information
g/mol )
[4-(tert-
Thermo . .
S Butyl)phenyl] Available in
Scientific C11H15CIO2 ]
) methanesulfo  519056-61-2 246.75 various
(Fisher _ S .
S nyl chloride, quantities.[1]
Scientific)
Tech.[1]
Offers high-
[4-(tert- purity
) Butyl)phenyl] C11H15CIO2 compound for
Georganics 519056-61-2 246.75
methanesulfo S research
nyl chloride applications.
[2]
(4-tert- Worldwide
butylphenyl) C11H15CIO2 supplier for
ChemShulttle 519056-61-2 246.75
methanesulfo S research
nyl chloride applications.
[4-(TERT-
] BUTYL)PHE Lists multiple
ChemicalBoo C11H15CIO2
. NYL]JMETHA 519056-61-2 s 246.75 global
NESULFONY suppliers.[3]
L CHLORIDE
(4-tert- Provides a
butylphenyl) C11H15CIO2 list of
PubChem 519056-61-2 246.75 _
methanesulfo S chemical
nyl Chloride vendors.[4]

Physicochemical and Safety Data

Understanding the properties and hazards of a chemical is paramount for its safe handling and
effective use in experimental design.
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Property Value Source
(4-tert-

IUPAC Name butylphenyl)methanesulfonyl PubChem[4]
chloride

Molecular Formula C11H15CIO2S PubCheml[4]

Molecular Weight 246.75 g/mol PubChem[4]

CAS Number 519056-61-2 PubChem[4]

Safety and Hazard Information:

(4-tert-butylphenyl)methanesulfonyl chloride is classified as a hazardous substance.
Researchers must consult the Safety Data Sheet (SDS) provided by the supplier before
handling. Key hazard statements (H-statements) include:

e H302: Harmful if swallowed.[4]
e H314: Causes severe skin burns and eye damage.[4]
e H335: May cause respiratory irritation.[4]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, must be worn. All manipulations should be performed in a well-ventilated fume hood.[5]

Experimental Protocols: A General Workflow for
Sulfonylation

(4-tert-butylphenyl)methanesulfonyl chloride is primarily used as a reagent to introduce the
(4-tert-butylphenyl)methylsulfonyl group onto a substrate, typically an alcohol or an amine, to
form the corresponding sulfonates or sulfonamides. The following is a generalized experimental
protocol for a sulfonylation reaction.

Reaction Setup:
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e To a clean, dry, round-bottom flask equipped with a magnetic stir bar and under an inert
atmosphere (e.g., nitrogen or argon), add the substrate (e.g., an alcohol or amine, 1.0
equivalent) and a suitable anhydrous solvent (e.g., dichloromethane, tetrahydrofuran, or
pyridine).

e Cool the reaction mixture to 0 °C in an ice bath.

» In a separate flask, prepare a solution of (4-tert-butylphenyl)methanesulfonyl chloride
(1.1-1.5 equivalents) in the same anhydrous solvent.

o Slowly add the solution of the sulfonyl chloride to the cooled solution of the substrate via a
dropping funnel or syringe.

e Add a non-nucleophilic base (e.qg., triethylamine or pyridine, 1.5-2.0 equivalents) to the
reaction mixture to scavenge the HCI generated during the reaction.

Reaction and Work-up:

 Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor
the reaction progress by an appropriate technique (e.g., Thin Layer Chromatography or
Liguid Chromatography-Mass Spectrometry).

o Once the reaction is complete, quench the reaction by the slow addition of water or a
saturated aqueous solution of ammonium chloride.

o Transfer the mixture to a separatory funnel and extract the product with a suitable organic
solvent (e.g., ethyl acetate or dichloromethane).

e Wash the combined organic layers with brine, dry over an anhydrous drying agent (e.qg.,
sodium sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced
pressure.

Purification:

e The crude product can be purified by column chromatography on silica gel using an
appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate) to yield the pure
sulfonated product.
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Visualized Workflows and Pathways

To aid in the conceptual understanding of the procurement and experimental processes, the
following diagrams have been generated using Graphviz.

Procurement and Quality Control Workflow

Click to download full resolution via product page

Caption: Procurement and Quality Control Workflow for Research Chemicals.
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General Sulfonylation Reaction Pathway
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Caption: Generalized Reaction Pathway for Sulfonylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for (4-tert-
butylphenyl)methanesulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273283#commercial-suppliers-of-4-tert-butylphenyl-
methanesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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